Cas no 179056-06-5 (Benzonitrile, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-)

Benzonitrile, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- structure
179056-06-5 structure
Product Name:Benzonitrile, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
CAS No:179056-06-5
MF:C14H21NOSi
MW:247.408144712448
CID:1365925
PubChem ID:11470649
Update Time:2025-04-20

Benzonitrile, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
    • 4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]benzonitrile
    • 179056-06-5
    • DTXSID001182798
    • SCHEMBL8812553
    • DB-113020
    • Inchi: 1S/C14H21NOSi/c1-14(2,3)17(4,5)16-11-13-8-6-12(10-15)7-9-13/h6-9H,11H2,1-5H3
    • InChI Key: MWJKVXZWTXJHQG-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 247.13933
  • Monoisotopic Mass: 247.139240828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02
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